Cas no 853918-99-7 (2-(5-chlorothiophen-2-yl)acetaldehyde)

• Product Name: 2-(5-chlorothiophen-2-yl)acetaldehyde
• CAS No: 853918-99-7
• MF: C₆H₅ClOS
• MW: 160.621299505234
• CID: 6575310
• PubChem ID: 21514026
• Update Time: 2025-06-15

2-(5-chlorothiophen-2-yl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(5-chlorothiophen-2-yl)acetaldehyde
• 2-Thiopheneacetaldehyde, 5-chloro-

• Inchi： 1S/C6H5ClOS/c7-6-2-1-5(9-6)3-4-8/h1-2,4H,3H2
• InChI Key： FGRVARMQFNVHIS-UHFFFAOYSA-N
• SMILES： C1(CC=O)SC(Cl)=CC=1

Computed Properties

• Exact Mass: 159.975
• Monoisotopic Mass: 159.975
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 45.3A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on 2-(5-chlorothiophen-2-yl)acetaldehyde

Professional Introduction to 2-(5-chlorothiophen-2-yl)acetaldehyde (CAS No. 853918-99-7)

2-(5-chlorothiophen-2-yl)acetaldehyde, a compound with the chemical identifier CAS No. 853918-99-7, is a significant molecule in the field of organic synthesis and pharmaceutical research. This compound belongs to the class of heterocyclic aldehydes, characterized by its unique structural framework that combines a thiophene ring with a chloro substituent and an acetaldehyde moiety. The presence of these functional groups makes it a versatile intermediate in the synthesis of more complex molecules, particularly in the development of novel pharmaceutical agents.

The chemical structure of 2-(5-chlorothiophen-2-yl)acetaldehyde consists of a thiophene ring substituted at the 5-position with a chlorine atom, and an acetaldehyde group attached to the 2-position of the thiophene. This arrangement imparts specific electronic and steric properties to the molecule, which are highly valuable in medicinal chemistry. The chlorine atom, for instance, can serve as a leaving group in nucleophilic substitution reactions, while the acetaldehyde group is a well-known precursor for various functionalizations, including condensation reactions and oxidation processes.

In recent years, there has been growing interest in thiophene derivatives due to their broad spectrum of biological activities. These derivatives have been explored for their potential applications in treating various diseases, including cancer, infectious diseases, and neurological disorders. The compound 2-(5-chlorothiophen-2-yl)acetaldehyde has emerged as a key intermediate in the synthesis of several pharmacologically active molecules. Its ability to undergo diverse chemical transformations makes it an attractive candidate for drug discovery programs.

One of the most notable applications of 2-(5-chlorothiophen-2-yl)acetaldehyde is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with cancer and other diseases. By designing molecules that specifically inhibit kinase activity, researchers can develop targeted therapies that minimize side effects and improve patient outcomes. The acetaldehyde moiety in 2-(5-chlorothiophen-2-yl)acetaldehyde provides a versatile platform for constructing such inhibitors, allowing for modifications that enhance binding affinity and selectivity.

Another area where this compound has shown promise is in the development of antiviral agents. Viruses rely on host cellular machinery to replicate, and inhibiting viral enzymes or processes can disrupt their life cycle. Researchers have utilized derivatives of thiophene compounds, including 2-(5-chlorothiophen-2-yl)acetaldehyde, to develop inhibitors targeting viral proteases and polymerases. These inhibitors can be designed to mimic natural substrates or interfere with essential enzymatic steps, thereby preventing viral replication.

The synthesis of 2-(5-chlorothiophen-2-yl)acetaldehyde involves multi-step organic reactions that highlight its synthetic utility. One common synthetic route involves the reaction of 5-chlorothiophene with an aldehyde source followed by functional group transformations to introduce the acetaldehyde moiety at the desired position. Advances in catalytic methods have further streamlined these processes, making it possible to produce this compound with high yield and purity.

In conclusion, 2-(5-chlorothiophen-2-yl)acetaldehyde (CAS No. 853918-99-7) is a valuable intermediate in pharmaceutical research, offering unique structural features that make it useful for synthesizing biologically active molecules. Its applications in developing kinase inhibitors and antiviral agents underscore its importance in modern drug discovery efforts. As research continues to uncover new therapeutic targets and methodologies, compounds like 2-(5-chlorothiophen-2-yl)acetaldehyde will remain indispensable tools for chemists and biologists working at the intersection of chemistry and medicine.